Cas no 1805971-40-7 (Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate)

Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate is a fluorinated pyridine derivative with a versatile structure, combining cyano, difluoromethyl, methoxy, and ester functional groups. Its unique substitution pattern makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the ester moiety allows for further functionalization. The electron-withdrawing cyano group contributes to reactivity in nucleophilic substitution or cyclization reactions. This compound's well-defined reactivity profile and structural features make it suitable for applications in medicinal chemistry, where precise molecular modifications are required. Its stability under standard storage conditions ensures reliable handling in synthetic workflows.
Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate structure
1805971-40-7 structure
Product Name:Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate
CAS No:1805971-40-7
MF:C11H10F2N2O3
MW:256.205509662628
CID:4877583
Update Time:2025-10-29

Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate
    • Inchi: 1S/C11H10F2N2O3/c1-3-18-11(16)7-5-15-8(10(12)13)9(17-2)6(7)4-14/h5,10H,3H2,1-2H3
    • InChI Key: OMJOIZRSBJABDP-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C#N)C(C(=O)OCC)=CN=1)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 342
  • XLogP3: 1.4
  • Topological Polar Surface Area: 72.2

Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029040523-1g
Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate
1805971-40-7 97%
1g
$1,504.90 2022-04-01

Additional information on Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate

Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS No. 1805971-40-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS No. 1805971-40-7) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in constructing complex heterocyclic frameworks essential for drug discovery.

The molecular backbone of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate incorporates several key functional groups that enhance its reactivity and adaptability. The presence of a cyano group at the 4-position, a difluoromethyl group at the 2-position, and a methoxy group at the 3-position contributes to its multifaceted role in synthetic chemistry. These substituents not only influence the electronic properties of the molecule but also provide multiple sites for further functionalization, making it an indispensable building block in medicinal chemistry.

In recent years, the demand for advanced intermediates like Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate has surged, driven by the continuous quest for innovative drug candidates. The compound's ability to serve as a precursor for various pharmacophores has been leveraged in the synthesis of molecules targeting diverse therapeutic areas, including oncology, neurology, and anti-inflammatory applications.

One of the most compelling aspects of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate is its incorporation into active pharmaceutical ingredients (APIs) with enhanced biological activity. The cyano group, for instance, is known to improve metabolic stability and binding affinity, while the difluoromethyl moiety is often employed to enhance lipophilicity and bioavailability. These attributes make it an attractive candidate for further derivatization.

Recent studies have highlighted the compound's significance in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core provides a scaffold that can be modified to interact with specific enzymatic pockets, while the electron-withdrawing nature of the cyano and difluoromethyl groups enhances binding interactions. This has led to the discovery of several lead compounds with promising preclinical profiles.

The synthetic pathways involving Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate are also worth exploring. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that pharmaceutical manufacturers can access high-quality material for their processes. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the desired pyridine derivatives.

In addition to its role in drug development, Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate has found applications in agrochemical research. Its structural features make it a suitable candidate for synthesizing novel pesticides and herbicides that target specific biological pathways in plants. This dual utility underscores its importance as a versatile intermediate.

The future prospects of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate are bright, with ongoing research aimed at expanding its applications and improving synthetic efficiency. Collaborative efforts between academia and industry are expected to yield new insights into its potential uses, further solidifying its position as a cornerstone in pharmaceutical synthesis.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.